Cas no 1806767-13-4 (Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806767-13-4
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841326
• Update Time: 2025-05-20

Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-8-7(9(16)18-2)5(4-11)3-6(15-8)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： DOTRYNAMWPENDK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=1C(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806767-13-4) in Chemical Biology and Pharmaceutical Research

Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806767-13-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its trifluoromethoxy and chloromethyl functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the most notable advancements involving this compound is its role in the synthesis of kinase inhibitors. Researchers have demonstrated that the chloromethyl group at the 4-position of the pyridine ring can be readily functionalized to introduce various pharmacophores, enabling the creation of potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of a new class of EGFR inhibitors, which showed promising activity against resistant mutations in non-small cell lung cancer.

In addition to its applications in oncology, Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has also been investigated for its potential in central nervous system (CNS) drug development. The trifluoromethoxy group, known for its ability to enhance blood-brain barrier penetration, makes this compound particularly valuable for designing CNS-targeted therapeutics. Recent work has focused on modifying this scaffold to develop novel GABA receptor modulators with improved pharmacokinetic properties.

The synthetic versatility of this compound has been further demonstrated in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this building block into a series of novel quinolone derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the unique electronic properties imparted by the trifluoromethoxy group, which enhances binding to bacterial topoisomerases.

From a chemical biology perspective, recent work has explored the use of this compound as a versatile handle for bioconjugation. The chloromethyl group can be readily converted to various reactive functionalities, enabling site-specific modification of biomolecules. This property has been particularly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapies, where precise control over drug loading is critical.

Looking forward, the unique structural features of Methyl 4-(chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate continue to inspire new applications in pharmaceutical research. Ongoing studies are investigating its potential in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's ability to serve as a platform for diverse chemical modifications ensures its continued relevance in drug discovery efforts.